Antimicrobial Potency: Regioisomer MIC Comparison
The racemic β-(5-fluoro-3-pyridyl)-DL-alanine (compound 17, which contains the target (2S) enantiomer) demonstrated a minimal concentration for complete growth inhibition of Lactobacillus arabinosus 17‑5 of 0.6 µg mL⁻¹ [1]. This value is essentially identical to that of β-(2-fluoro-3-pyridyl)-DL-alanine (16, 0.6 µg mL⁻¹), but dramatically lower than that of β-(6-fluoro-3-pyridyl)-DL-alanine (18, 6 µg mL⁻¹), revealing a 10‑fold potency differential driven solely by the position of the fluorine atom on the pyridine ring [1].
| Evidence Dimension | Minimal concentration for complete growth inhibition (µg mL⁻¹) in L. arabinosus 17‑5 |
|---|---|
| Target Compound Data | 0.6 µg mL⁻¹ (racemic β-(5-fluoro-3-pyridyl)-DL-alanine, compound 17) |
| Comparator Or Baseline | β-(6-fluoro-3-pyridyl)-DL-alanine (18): 6 µg mL⁻¹; β-(2-fluoro-3-pyridyl)-DL-alanine (16): 0.6 µg mL⁻¹; 4‑fluorophenylalanine: reported inhibition index ~100–300 [1] |
| Quantified Difference | 10‑fold higher potency relative to 6‑fluoro‑3‑pyridyl regioisomer; equipotent with 2‑fluoro‑3‑pyridyl regioisomer [1] |
| Conditions | Lactobacillus arabinosus 17‑5 grown in defined medium, 30 h incubation at 30°C; inhibition scored as complete absence of visible growth [1] |
Why This Matters
The 10‑fold toxicity differential between fluorine substitution patterns demonstrates that procurement of the correct 5‑fluoro‑3‑pyridyl isomer is mandatory for reproducing reported antimicrobial phenotype data.
- [1] Sullivan, P.T., Sullivan, C.B., & Norton, S.J. (1971). a‑Fluoro‑ and a‑Hydroxypyridylalanines. Journal of Medicinal Chemistry, 14(3), 211–214. https://datapdf.com/and-s-j-norton.html View Source
